Cas no 2034291-32-0 (2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone)

2-(4-Fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone is a fluorinated azetidine-based compound featuring a triazole moiety, which enhances its potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of the 4-fluorophenyl group contributes to improved metabolic stability and binding affinity, while the triazole-azetidine scaffold offers structural rigidity, facilitating selective interactions with biological targets. This compound is particularly valuable in the synthesis of pharmacologically active molecules, including kinase inhibitors and antimicrobial agents, due to its balanced lipophilicity and electronic properties. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies and further derivatization.
2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone structure
2034291-32-0 structure
Product name:2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
CAS No:2034291-32-0
MF:C19H17FN4O
MW:336.362887144089
CID:5332359

2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
    • Inchi: 1S/C19H17FN4O/c20-16-8-6-15(7-9-16)19(25)13-23-10-17(11-23)24-12-18(21-22-24)14-4-2-1-3-5-14/h1-9,12,17H,10-11,13H2
    • InChI Key: CFUMYJFZNXACBJ-UHFFFAOYSA-N
    • SMILES: C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)C(=O)C1=CC=C(F)C=C1

2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-0536-25mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
25mg
$109.0 2023-07-05
Life Chemicals
F6471-0536-5mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F6471-0536-75mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
75mg
$208.0 2023-07-05
Life Chemicals
F6471-0536-10μmol
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F6471-0536-3mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F6471-0536-20mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
20mg
$99.0 2023-07-05
Life Chemicals
F6471-0536-30mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
30mg
$119.0 2023-07-05
Life Chemicals
F6471-0536-20μmol
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F6471-0536-100mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
100mg
$248.0 2023-07-05
Life Chemicals
F6471-0536-40mg
2-(4-fluorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
2034291-32-0 90%+
40mg
$140.0 2023-07-05

Additional information on 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

Comprehensive Overview of 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034291-32-0)

The compound 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034291-32-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a phenyltriazole-linked azetidine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone due to their versatility in drug design. The triazole moiety, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for drug-target interactions. This compound's fluorine substitution further enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

The synthesis of 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone typically involves multi-step organic reactions, including click chemistry for the triazole formation and N-alkylation for the azetidine ring functionalization. These methods align with the current trend toward green chemistry and atom economy, as researchers seek more sustainable synthetic routes. The compound's CAS No. 2034291-32-0 serves as a unique identifier in global chemical databases, facilitating its traceability in patent literature and regulatory submissions.

One of the most frequently asked questions about this compound revolves around its bioavailability and ADME properties (Absorption, Distribution, Metabolism, Excretion). Preliminary studies suggest that the azetidine ring contributes to improved membrane permeability, while the 4-fluorophenyl group may influence CYP450 enzyme interactions. These characteristics are critical for lead optimization in drug discovery programs.

Another hot topic is the compound's potential role in addressing drug resistance, a major challenge in treating chronic diseases. The phenyltriazolyl segment could be engineered to target specific protein-protein interactions, offering new avenues for combination therapies. This aligns with the broader industry focus on precision medicine and personalized therapeutics.

From a commercial perspective, 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone is often discussed in the context of intellectual property and market exclusivity. Its structural complexity presents opportunities for patent differentiation, especially in crowded therapeutic areas like inflammatory diseases and metabolic disorders. Suppliers and contract research organizations (CROs) frequently list this compound under building blocks or scaffolds for fragment-based drug design.

In analytical chemistry, the characterization of CAS No. 2034291-32-0 relies heavily on NMR spectroscopy and high-resolution mass spectrometry (HRMS). The compound's chromatographic behavior has also been studied using HPLC and UPLC techniques, which are essential for quality control in GMP manufacturing.

Looking ahead, the demand for 2-(4-fluorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone is expected to rise as more researchers explore its applications in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular structure allows for easy derivatization, making it a valuable tool in chemical biology and target validation studies. As the pharmaceutical industry continues to prioritize small-molecule innovation, compounds like this will remain at the forefront of drug discovery efforts.

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd